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Compound of Interest

Compound Name: Cyanogen chloride

Cat. No.: B1212222

An In-depth Technical Guide to the Chemical and Physical Properties of Cyanogen Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanogen chloride (CNC_| ) is a volatile, colorless gas with a pungent odor. It is a highly
toxic chemical that has been studied for its reactivity and potential applications in chemical
synthesis, as well as its implications as a disinfection byproduct in water treatment. This
technical guide provides a comprehensive overview of the chemical and physical properties of
cyanogen chloride, intended for professionals in research, science, and drug development.

Core Properties of Cyanogen Chloride

Identifier Value Source
IUPAC Name Carbononitridic chloride [1]
CAS Number 506-77-4 [2]
Molecular Formula CCIN [1]
Molecular Weight 61.47 g/mol [1]

Physical Properties
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The physical characteristics of cyanogen chloride are critical for its handling, storage, and in
understanding its environmental fate.

Property Value Conditions Source
Appearance Colorless gas or liquid  [1][3]
Odor Acrid, pungent [1][3]

_ _ -6.55 °C (20.21 °F;
Melting Point [3]

266.60 K)

Boiling Point 13 °C (55 °F; 286 K) [3]
Density 2.7683 mg/cm3 at 0 °C, 101.325 kPa [3]
Vapor Pressure 1.987 MPa at21.1°C [3]
Solubility in Water Soluble [3]
Solubility in Organic Soluble in ethanol, 3]
Solvents ether

Chemical Properties and Reactivity

Cyanogen chloride is a linear molecule with the structure CI-C=N, featuring a single bond
between carbon and chlorine and a triple bond between carbon and nitrogen.[3] Its chemical
reactivity is of significant interest, particularly its synthesis, hydrolysis, and trimerization.

Synthesis

Cyanogen chloride is produced by the oxidation of sodium cyanide with chlorine. This reaction
proceeds through the intermediate formation of cyanogen ((CN)z2).[3]

Hydrolysis

Cyanogen chloride slowly hydrolyzes in water at neutral pH to yield cyanate and chloride ions.
[3] The reaction is as follows:

CICN + H20 — [OCN]~ + CI~ + 2H*[3]
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The hydrolysis of cyanogen chloride is influenced by pH and temperature. Studies have
shown that the hydroxide-assisted hydrolysis pathway is predominant.[4] The stability of
cyanogen chloride is also affected by the presence of other chemicals. For instance, it
decomposes relatively quickly in the presence of free chlorine but is more stable in the
presence of monochloramine.[5]

Trimerization

In the presence of an acid, cyanogen chloride can trimerize to form cyanuric chloride
(CsNsCls), a heterocyclic compound.[3]

Experimental Protocols

Detailed experimental protocols for the determination of all physical and chemical properties of
cyanogen chloride are not readily available in single, standardized documents. However, the
following sections describe the general methodologies that are applied to determine these
properties, supplemented with specific conditions found in the literature for cyanogen chloride
and related compounds.

Determination of Melting Point

The melting point of cyanogen chloride, which is a gas at room temperature, is determined at
low temperatures. A common method for determining the melting point of such substances is
the capillary method.

Methodology:

A small sample of cyanogen chloride is liquefied by cooling and then introduced into a
glass capillary tube, which is then sealed.

The capillary tube is placed in a cooling bath (e.g., a cryostat) equipped with a calibrated
thermometer or a digital temperature sensor.

The temperature of the bath is slowly lowered until the cyanogen chloride solidifies.

The bath is then allowed to warm up very slowly, typically at a rate of 1-2 °C per minute.
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e The temperature at which the first signs of melting are observed and the temperature at
which the last solid crystal disappears are recorded as the melting point range. For a pure
substance, this range is narrow.

Determination of Boiling Point

The boiling point of cyanogen chloride can be determined using a micro-boiling point method
due to its volatility.

Methodology:
e A small amount of liquid cyanogen chloride is placed in a small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid.

e The test tube is gently heated in a water or oil bath.

o As the temperature rises, a stream of bubbles will emerge from the open end of the inverted
capillary tube.

e The heating is then discontinued, and the bath is allowed to cool slowly.

e The temperature at which the liquid is drawn into the capillary tube is recorded as the boiling
point. This occurs when the vapor pressure of the substance equals the external
atmospheric pressure.

Determination of Vapor Pressure

The vapor pressure of a liquefied gas like cyanogen chloride can be measured using a static
or dynamic method.

Methodology (Static Method):

o Asample of liquid cyanogen chloride is introduced into a thermostated vessel connected to
a pressure measuring device (manometer).

e The vessel is evacuated to remove any air.
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e The temperature of the vessel is precisely controlled.

e The pressure of the vapor in equilibrium with the liquid is measured at various temperatures.

Determination of Water Solubility

The solubility of a gas in a liquid can be determined by measuring the volume of gas that
dissolves in a given volume of the liquid at a specific temperature and pressure.

Methodology:

e A known volume of deionized and de-gassed water is placed in a thermostated gas
absorption vessel.

o A known amount of cyanogen chloride gas is introduced into the vessel.
e The system is agitated to facilitate dissolution and allowed to reach equilibrium.

e The amount of undissolved gas is determined by measuring the final pressure and volume of
the gas phase.

e The amount of dissolved gas is then calculated by subtracting the amount of undissolved
gas from the initial amount of gas introduced.

Analysis of Hydrolysis Kinetics

The study of the hydrolysis of cyanogen chloride involves monitoring its concentration over
time under controlled conditions of pH and temperature.

Methodology:

» A buffered aqueous solution is prepared and brought to the desired temperature in a reaction
vessel.

» A known amount of cyanogen chloride is introduced into the solution to initiate the reaction.
¢ Aliquots of the reaction mixture are withdrawn at specific time intervals.

e The reaction in the aliquots is quenched, for example, by adding a reducing agent.
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e The concentration of cyanogen chloride in the aliquots is determined using an appropriate
analytical method, such as gas chromatography or a colorimetric method.

e The rate constants are then determined by plotting the concentration of cyanogen chloride

versus time.[4]

Visualizations
Logical Workflow for Property Determination
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General Workflow for Physical Property Determination
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Caption: General workflow for determining key physical properties.

Chemical Reactions of Cyanogen Chloride
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Key Chemical Reactions of Cyanogen Chloride
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Caption: Synthesis, hydrolysis, and trimerization of cyanogen chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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